Cas no 1361343-99-8 (Coenzyme A, S-(hydrogen 2-hexylpropanedioate))

• Product Name: Coenzyme A, S-(hydrogen 2-hexylpropanedioate)
• CAS No: 1361343-99-8
• MF: C₃₀H₅₀N₇O₁₉P₃S
• MW: 937.739789485931
• CID: 5598753
• Update Time: 2023-09-01

Coenzyme A, S-(hydrogen 2-hexylpropanedioate) Chemical and Physical Properties

Names and Identifiers

• Coenzyme A, S-(hydrogen 2-hexylpropanedioate)

• Inchi： 1S/C30H50N7O19P3S/c1-4-5-6-7-8-17(28(42)43)29(44)60-12-11-32-19(38)9-10-33-26(41)23(40)30(2,3)14-53-59(50,51)56-58(48,49)52-13-18-22(55-57(45,46)47)21(39)27(54-18)37-16-36-20-24(31)34-15-35-25(20)37/h15-18,21-23,27,39-40H,4-14H2,1-3H3,(H,32,38)(H,33,41)(H,42,43)(H,48,49)(H,50,51)(H2,31,34,35)(H2,45,46,47)/t17?,18-,21-,22-,23+,27-/m1/s1
• InChI Key： IYBMWUXSPSFNQT-PMDCUQHOSA-N
• SMILES： O[C@@H]1[C@@H]([C@@H](COP(O)(=O)OP(O)(=O)OCC(C)(C)[C@@H](O)C(=O)NCCC(=O)NCCSC(=O)C(C(=O)O)CCCCCC)O[C@H]1N1C=NC2=C(N=CN=C12)N)OP(O)(O)=O